![molecular formula C15H14N6O2 B287464 5-Amino-1-[6-(2-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carboxamide](/img/structure/B287464.png)
5-Amino-1-[6-(2-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carboxamide
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Overview
Description
5-Amino-1-[6-(2-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carboxamide is a novel chemical compound that has gained significant attention in the field of scientific research. It is a pyrazole-based derivative that has shown promising results in various biological studies.
Mechanism of Action
The mechanism of action of 5-Amino-1-[6-(2-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carboxamide is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes involved in DNA replication and repair, leading to the inhibition of tumor cell growth. It may also disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the formation of new blood vessels, which is essential for tumor growth. In addition, it has been reported to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-Amino-1-[6-(2-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carboxamide is its broad-spectrum activity against various cancer cell lines and microorganisms. It is also relatively easy to synthesize, making it readily available for laboratory experiments. However, the compound has certain limitations, including its poor solubility in water, which may affect its bioavailability and limit its use in certain applications.
Future Directions
There are several future directions for the research and development of 5-Amino-1-[6-(2-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carboxamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the investigation of the compound's potential as a therapeutic agent for the treatment of cancer and infectious diseases. Further studies are also needed to elucidate the mechanism of action of the compound and to identify potential targets for drug development.
Synthesis Methods
The synthesis of 5-Amino-1-[6-(2-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carboxamide involves the reaction of 6-chloro-2-methylphenol with ethyl 2-cyanoacetate, followed by the reaction of the resulting product with 4-amino-1H-pyrazole-3-carboxamide. The final product is obtained by the reaction of the intermediate product with ammonium acetate. The synthesis method of this compound is well-established and has been reported in the literature.
Scientific Research Applications
5-Amino-1-[6-(2-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carboxamide has been extensively studied for its potential applications in scientific research. It has shown significant antitumor activity against a variety of cancer cell lines, including breast, colon, and lung cancer. It has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.
Properties
Molecular Formula |
C15H14N6O2 |
---|---|
Molecular Weight |
310.31 g/mol |
IUPAC Name |
5-amino-1-[6-(2-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carboxamide |
InChI |
InChI=1S/C15H14N6O2/c1-9-4-2-3-5-11(9)23-13-6-12(18-8-19-13)21-14(16)10(7-20-21)15(17)22/h2-8H,16H2,1H3,(H2,17,22) |
InChI Key |
VYZWWKNCSFHQBD-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1OC2=NC=NC(=C2)N3C(=C(C=N3)C(=O)N)N |
Canonical SMILES |
CC1=CC=CC=C1OC2=NC=NC(=C2)N3C(=C(C=N3)C(=O)N)N |
Origin of Product |
United States |
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